![molecular formula C13H26N2O B5428642 4-[(1-ethyl-4-piperidinyl)amino]cyclohexanol](/img/structure/B5428642.png)
4-[(1-ethyl-4-piperidinyl)amino]cyclohexanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(1-ethyl-4-piperidinyl)amino]cyclohexanol is a chemical compound that belongs to the category of NMDA receptor antagonists. It is commonly known as "Eticlopride" and is used in scientific research to study the effects of NMDA receptors on the central nervous system.
Mechanism of Action
4-[(1-ethyl-4-piperidinyl)amino]cyclohexanol acts as an NMDA receptor antagonist. It binds to the NMDA receptor and prevents the activation of the receptor by glutamate, which is the primary neurotransmitter involved in the excitatory signaling of the central nervous system. This inhibition of the NMDA receptor results in a decrease in the excitability of the central nervous system.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are related to its mechanism of action. It has been shown to reduce the levels of dopamine and glutamate in the brain, which are neurotransmitters involved in the regulation of movement and cognition. It also reduces the levels of acetylcholine, which is involved in the regulation of muscle movement and memory.
Advantages and Limitations for Lab Experiments
The advantages of using 4-[(1-ethyl-4-piperidinyl)amino]cyclohexanol in lab experiments include its ability to induce Parkinson's disease, schizophrenia, and other neurological disorders in animal models. It is also useful in investigating the role of NMDA receptors in learning and memory. The limitations of using this compound include its potential toxicity and the need for careful dosing to avoid adverse effects.
Future Directions
There are several future directions for the use of 4-[(1-ethyl-4-piperidinyl)amino]cyclohexanol in scientific research. One direction is to investigate its potential as a treatment for neurological disorders such as Parkinson's disease and schizophrenia. Another direction is to investigate its role in the regulation of synaptic plasticity, which is the ability of synapses to change their strength in response to activity. Additionally, further research is needed to determine the optimal dosing and administration of this compound to avoid adverse effects.
Synthesis Methods
The synthesis of 4-[(1-ethyl-4-piperidinyl)amino]cyclohexanol involves the reaction of 1-ethyl-4-piperidone with cyclohexanone in the presence of sodium borohydride. The product is then purified through recrystallization to obtain the final compound. The yield of the synthesis method is around 70%.
Scientific Research Applications
4-[(1-ethyl-4-piperidinyl)amino]cyclohexanol is widely used in scientific research to study the effects of NMDA receptors on the central nervous system. It is commonly used in animal models to induce Parkinson's disease, schizophrenia, and other neurological disorders. It is also used in studies to investigate the role of NMDA receptors in learning and memory.
properties
IUPAC Name |
4-[(1-ethylpiperidin-4-yl)amino]cyclohexan-1-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26N2O/c1-2-15-9-7-12(8-10-15)14-11-3-5-13(16)6-4-11/h11-14,16H,2-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGQWCUYDXACTDI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC(CC1)NC2CCC(CC2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.